Cas no 1865148-58-8 (methyl 3-fluorobenzene-1-sulfonate)

• Product Name: methyl 3-fluorobenzene-1-sulfonate
• CAS No: 1865148-58-8
• MF: C₇H₇FO₃S
• MW: 190.192084550858
• MDL: MFCD31443750
• CID: 4625582
• PubChem ID: 89056283
• Update Time: 2025-06-08

methyl 3-fluorobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluorobenzene-1-sulfonate
• 1865148-58-8
• MFCD31443750
• EN300-726380
• SCHEMBL13290709
• methyl3-fluorobenzene-1-sulfonate
• AC9841
• methyl 3-fluorobenzenesulfonate
• SY261979
• methyl 3-fluorobenzene-1-sulfonate

• MDL： MFCD31443750
• Inchi： 1S/C7H7FO3S/c1-11-12(9,10)7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： KLINELVCVRRAJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(=O)(=O)OC

Computed Properties

• Exact Mass: 190.00999342g/mol
• Monoisotopic Mass: 190.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on methyl 3-fluorobenzene-1-sulfonate

Methyl 3-Fluorobenzene-1-Sulfonate (CAS No. 1865148-58-8): A Comprehensive Overview

Methyl 3-fluorobenzene-1-sulfonate (CAS No. 1865148-58-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic applications and has been extensively studied for its potential applications in drug development.

The molecular formula of methyl 3-fluorobenzene-1-sulfonate is C₇H₇FO₃S, reflecting its composition of carbon, hydrogen, fluorine, oxygen, and sulfur atoms. The presence of a fluorine atom at the 3-position of the benzene ring and a methyl sulfonate group at the 1-position imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The compound's stability and reactivity under various conditions have been thoroughly investigated, making it a subject of interest for researchers aiming to develop novel synthetic pathways.

In recent years, the demand for fluorinated aromatic compounds has surged due to their broad range of applications in pharmaceuticals, agrochemicals, and materials science. The fluorine atom in methyl 3-fluorobenzene-1-sulfonate enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. This property has led to its incorporation into numerous research projects focused on developing next-generation therapeutics.

One of the most compelling aspects of methyl 3-fluorobenzene-1-sulfonate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to construct intricate scaffolds that mimic natural products and bioactive molecules. For instance, studies have demonstrated its utility in the preparation of fluorinated sulfonamides, which are known for their potent biological activity. These sulfonamides have shown promise in treating various diseases, including infections and inflammatory conditions.

The compound's significance extends beyond its use as a synthetic intermediate. Recent studies have highlighted its potential applications in materials science, particularly in the development of advanced polymers and coatings. The fluorine atom's electron-withdrawing effect contributes to the material's thermal stability and resistance to degradation, making it an attractive candidate for high-performance applications.

The synthesis of methyl 3-fluorobenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as fluorochemical coupling reactions and sulfonation have been particularly effective in producing this compound with minimal byproducts.

In academic research, methyl 3-fluorobenzene-1-sulfonate has been utilized to explore new reaction mechanisms and develop innovative synthetic strategies. Its unique structure allows chemists to investigate electronic effects and steric influences at different positions on the benzene ring. These insights contribute to a deeper understanding of molecular interactions, which is essential for designing more effective drugs and materials.

The pharmaceutical industry has shown particular interest in methyl 3-fluorobenzene-1-sulfonate due to its potential as a precursor for active pharmaceutical ingredients (APIs). Researchers are exploring its incorporation into drug candidates targeting neurological disorders, cancer, and metabolic diseases. The compound's ability to undergo further functionalization makes it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

Economic considerations also play a significant role in the production and utilization of methyl 3-fluorobenzene-1-sulfonate. As demand grows, manufacturers are investing in scalable synthesis methods to meet industrial needs efficiently. This includes optimizing reaction conditions for cost-effectiveness while maintaining high product quality standards.

The environmental impact of producing and handling methyl 3-fluorobenzene-1-sulfonate is another area of focus. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

In conclusion, methyl 3-fluorobenzene-1-sulfonate (CAS No. 1865148-58-8) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and advanced materials. As scientific understanding continues to evolve, the role of this compound is expected to expand further, driving progress in multiple scientific disciplines.